Cas no 921545-48-4 (2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide)

• Product Name: 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• CAS No: 921545-48-4
• MF: C₁₄H₉ClN₂O₃S
• MW: 320.750860929489
• CID: 5851369
• PubChem ID: 41340531
• Update Time: 2025-05-24

2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxoisoindol-5-yl)acetamide
• 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxoisoindolin-5-yl)acetamide
• 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• AKOS024630931
• F2245-0822
• 921545-48-4
• CHEMBL3439298

• Inchi： 1S/C14H9ClN2O3S/c15-11-4-2-8(21-11)6-12(18)16-7-1-3-9-10(5-7)14(20)17-13(9)19/h1-5H,6H2,(H,16,18)(H,17,19,20)
• InChI Key： GUIBSYISULDMIO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)CC1SC(Cl)=CC=1

Computed Properties

• Exact Mass: 320.0022410g/mol
• Monoisotopic Mass: 320.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide

2-(5-Chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide (CAS No. 921545-48-4): A Comprehensive Overview

2-(5-Chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide, with the CAS number 921545-48-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, including a chlorothiophene moiety and an isoindole derivative. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide is particularly noteworthy. The presence of the chlorothiophene ring introduces halogen substitution, which can influence the compound's electronic properties and enhance its binding affinity to specific biological targets. The isoindole moiety, on the other hand, is known for its ability to form stable complexes with various proteins and enzymes, thereby modulating their activity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the diverse biological activities of 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide is in cancer therapy. Preclinical studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings suggest that 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide could be developed into a novel anticancer agent.

In addition to its therapeutic potential, 2-(5-chlorothiophen-2-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-y l)acetamide has also been investigated for its use in diagnostic imaging. The unique electronic properties of the chlorothiophene moiety make it suitable for conjugation with imaging agents such as fluorophores or radionuclides. This could enable non-invasive visualization of specific biological processes or disease markers in vivo.

The synthesis of 2-(5-chlorothiophen - 2 - yl) - N - (1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 5 - yl) acetamide has been optimized using modern synthetic techniques. Key steps in the synthesis include the formation of the chlorothiophene derivative and its subsequent coupling with the isoindole moiety. These methods have been refined to achieve high yields and purity levels, making large-scale production feasible for both research and commercial purposes.

Safety and toxicity profiles are crucial considerations in the development of any new chemical entity. Preliminary toxicological studies on 2 -( 5 - chlorothiophen - 2 - yl ) - N -( 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 5 - yl ) acetamide have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile across different species and dosing regimens.

In conclusion, 2 -( 5 - chlorothiophen - 2 - yl ) - N -( 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 5 - yl ) acetamide ( CAS No . 921545 - 48 - 4 ) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into therapeutic agents for inflammatory diseases, cancer, and diagnostic imaging applications.